
Safe Disposal of Ivaltinostat: A Procedural Guide
for Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ivaltinostat

Cat. No.: B1684661 Get Quote

For Immediate Reference: Ivaltinostat is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects. Proper disposal is crucial to prevent environmental

contamination and ensure personnel safety.[1]

This document provides essential safety and logistical information for the proper disposal of

Ivaltinostat, a potent pan-HDAC inhibitor used in research and drug development. Adherence

to these procedures is critical for maintaining a safe laboratory environment and complying with

hazardous waste regulations.

Hazard Identification and Safety Precautions
Before handling or disposing of Ivaltinostat, it is imperative to be familiar with its hazard

profile.
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Hazard Classification Description Precautionary Statement

Acute Oral Toxicity
Category 4: Harmful if

swallowed.

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.

Acute Aquatic Toxicity
Category 1: Very toxic to

aquatic life.

P273: Avoid release to the

environment.

Chronic Aquatic Toxicity

Category 1: Very toxic to

aquatic life with long lasting

effects.

P391: Collect spillage.

Source: Ivaltinostat Formic Safety Data Sheet[1]

Personal Protective Equipment (PPE): When handling Ivaltinostat, including during disposal,

the following PPE is mandatory:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves (double chemotherapy gloves are recommended for

handling cytotoxic agents).[1][2]

Body Protection: Impervious clothing, such as a solid-front barrier gown.[1][2]

Respiratory Protection: A suitable respirator should be used when handling the powder form

or if there is a risk of aerosol formation.[1]

Disposal Procedures: A Step-by-Step Guide
The primary directive for Ivaltinostat waste is to dispose of contents and containers to an

approved waste disposal plant.[1] Do not dispose of Ivaltinostat down the drain or in regular

trash.
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1. Waste Segregation:

Proper segregation of Ivaltinostat waste is the first and most critical step. Ivaltinostat is
considered a hazardous, cytotoxic drug, and its waste must be kept separate from other

laboratory waste streams.[2][3]

Bulk Ivaltinostat Waste: This includes unused or expired Ivaltinostat powder, stock

solutions, and any grossly contaminated materials. This waste must be collected in a

designated, leak-proof, and clearly labeled hazardous waste container.[2] It is often

recommended to use special black RCRA (Resource Conservation and Recovery Act)

containers for this purpose.[2]

Trace Ivaltinostat Waste: This includes items with minimal residual contamination, such as

empty vials, used syringes (with no visible liquid), contaminated gloves, bench paper, and

other disposable labware.[2] This waste should be disposed of in a designated yellow

"Trace" waste container.[2]

2. Container Management:

All waste containers must be properly labeled with "Hazardous Waste" and the specific

chemical name, "Ivaltinostat."[2]

Keep containers tightly sealed when not in use.[1]

Store waste containers in a cool, well-ventilated area, away from direct sunlight and sources

of ignition.[1]

3. Disposal of Sharps:

Syringes and needles used for preparing or administering Ivaltinostat solutions require

careful handling.

Empty Syringes: If a syringe is completely empty with no visible residual drug, it can be

placed directly into a red sharps container.[2]

Syringes with Residual Drug: If a syringe contains any amount of Ivaltinostat solution, even

as little as 0.1 ml, it must be disposed of as bulk hazardous chemical waste in the
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designated black container. Do not place it in a sharps container.[2]

Needles: Do not recap needles.[2] Dispose of them in a puncture-resistant sharps container.

4. Spill Management:

In the event of an Ivaltinostat spill:

Evacuate and restrict access to the spill area.

Wear full PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., vermiculite, dry sand).

Carefully collect the absorbed material and any contaminated debris into a designated

hazardous waste container.

Clean the spill area with a suitable decontamination solution (refer to your institution's

specific protocols).

Dispose of all cleanup materials as hazardous waste.

Logical Workflow for Ivaltinostat Disposal
The following diagram illustrates the decision-making process for the proper disposal of

Ivaltinostat waste.
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Caption: Ivaltinostat Waste Disposal Workflow.

Experimental Protocols
While specific chemical deactivation protocols for Ivaltinostat are not readily available in the

provided search results, the standard and mandated procedure is disposal via an approved

hazardous waste management facility.[1] Chemical deactivation of cytotoxic drugs can be

complex and is not a universally accepted method for all agents.[2] Therefore, laboratories

should not attempt to neutralize Ivaltinostat waste unless a validated protocol is provided by

the manufacturer or a certified waste disposal partner. The recommended and safest protocol

is the segregation and containment procedure outlined above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1684661?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC47268.html
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.eviq.org.au/clinical-resources/administration-of-anti-cancer-drugs/188-safe-handling-and-waste-management-of-hazardou
https://www.benchchem.com/product/b1684661#ivaltinostat-proper-disposal-procedures
https://www.benchchem.com/product/b1684661#ivaltinostat-proper-disposal-procedures
https://www.benchchem.com/product/b1684661#ivaltinostat-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684661?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

